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Compound of Interest

Compound Name: Neopentylbenzene

Cat. No.: B092466 Get Quote

Technical Data Sheet: Neopentylbenzene
Audience: Researchers, scientists, and drug development professionals.

Chemical Identity
Neopentylbenzene, also known as (2,2-Dimethylpropyl)benzene, is an organic compound

consisting of a benzene ring substituted with a neopentyl group.[1] It is typically a colorless

liquid at room temperature.[1] Due to its structural stability and low reactivity, it finds application

as a solvent and in various chemical syntheses.[1]

Molecular Properties
The fundamental molecular properties of neopentylbenzene are summarized below. These

values are critical for stoichiometric calculations, analytical characterization, and interpretation

of experimental data.

Property Value Source

Molecular Formula C₁₁H₁₆ [1][2][3][4][5]

Molecular Weight 148.24 g/mol [3][5]

Alternate Molecular Weight 148.25 g/mol [2]

Alternate Molecular Weight 148.2447 g/mol [4]

CAS Number 1007-26-7 [2][3][4]
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Methodological Considerations
The determination of a molecule's formula and weight is a foundational step in chemical

analysis.

Molecular Formula Determination: The formula C₁₁H₁₆ is established through techniques

such as elemental analysis, which determines the percentage composition of carbon and

hydrogen, and mass spectrometry, which provides the mass-to-charge ratio of the molecular

ion.

Molecular Weight Calculation: The molecular weight is calculated by summing the atomic

weights of all atoms present in the molecular formula (11 carbons and 16 hydrogens). The

minor variations in reported molecular weights (e.g., 148.24 vs. 148.25) typically arise from

differences in the precision of atomic weight values used in the calculation.

Given the fundamental nature of this data, detailed experimental protocols are not provided as

they follow standard, universally accepted analytical chemistry procedures.

Structural Representation
To illustrate the connectivity of neopentylbenzene, a logical diagram of its constituent groups

is provided.
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Caption: Logical diagram of neopentylbenzene's structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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